Cas no 1261980-57-7 (5-(3,5-Dichlorophenyl)picolinic acid)

• Product Name: 5-(3,5-Dichlorophenyl)picolinic acid
• CAS No: 1261980-57-7
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• CID: 3042709
• Update Time: 2025-11-02

5-(3,5-Dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)picolinic acid
• 5-(3,5-DICHLOROPHENYL)PYRIDINE-2-CARBOXYLIC ACID

• Inchi： 1S/C12H7Cl2NO2/c13-9-3-8(4-10(14)5-9)7-1-2-11(12(16)17)15-6-7/h1-6H,(H,16,17)
• InChI Key： GIDXNGGKTSSOGM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NC(C(=O)O)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3,5-Dichlorophenyl)picolinic acid

5-(3,5-Dichlorophenyl)picolinic Acid (CAS No. 1261980-57-7): A Versatile Chemical Compound with Broad Applications

5-(3,5-Dichlorophenyl)picolinic acid (CAS No. 1261980-57-7) is an important organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique picolinic acid backbone and 3,5-dichlorophenyl substitution, exhibits remarkable chemical properties that make it a valuable intermediate in various industrial applications. Researchers and manufacturers are increasingly interested in this compound due to its potential in developing novel bioactive molecules and functional materials.

The molecular structure of 5-(3,5-Dichlorophenyl)picolinic acid combines the aromatic properties of the dichlorophenyl group with the chelating ability of the picolinic acid moiety. This dual functionality allows the compound to interact with various metal ions and biological targets, making it particularly useful in medicinal chemistry and catalysis. Recent studies have explored its role in designing enzyme inhibitors and metal-organic frameworks (MOFs), which are currently hot topics in drug discovery and advanced materials research.

In the pharmaceutical industry, 5-(3,5-Dichlorophenyl)picolinic acid serves as a key building block for synthesizing potential therapeutic agents. Its structural features make it suitable for developing compounds that target specific protein-protein interactions or signaling pathways. With the growing demand for precision medicine and targeted therapies, this compound has become increasingly relevant in addressing current healthcare challenges. Researchers are particularly interested in its potential applications in anti-inflammatory and anti-cancer drug development, areas that consistently rank high in scientific literature searches.

The agrochemical sector has also shown considerable interest in 5-(3,5-Dichlorophenyl)picolinic acid and its derivatives. As the global population continues to grow, there is an urgent need for more efficient and environmentally friendly crop protection solutions. This compound's structural characteristics make it a promising candidate for developing new generations of plant growth regulators and pest control agents. Recent patent filings indicate that several major agrochemical companies are investigating its use in novel formulations that address current challenges in sustainable agriculture.

From a synthetic chemistry perspective, 5-(3,5-Dichlorophenyl)picolinic acid presents interesting challenges and opportunities. The presence of both the carboxylic acid and chlorinated aromatic groups allows for diverse chemical transformations, making it a versatile intermediate in organic synthesis. Current research focuses on developing more efficient and green chemistry approaches to its production, aligning with the industry's push toward sustainable chemical processes. These developments are particularly relevant given the increasing regulatory pressure on traditional chemical manufacturing methods.

The analytical characterization of 5-(3,5-Dichlorophenyl)picolinic acid has been the subject of several recent publications. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully understand its structural properties and reactivity. These studies are crucial for quality control in industrial production and for guiding further modifications of the compound's structure to enhance its performance in various applications.

Market trends indicate growing demand for 5-(3,5-Dichlorophenyl)picolinic acid across multiple industries. The compound's unique combination of properties positions it well to address current technological needs in drug discovery, agricultural innovation, and advanced materials. As research continues to uncover new potential applications, industry analysts predict steady growth in its commercial importance over the coming years. Manufacturers are responding by scaling up production capacities and improving synthesis protocols to meet this anticipated demand.

Environmental and safety considerations regarding 5-(3,5-Dichlorophenyl)picolinic acid have been thoroughly investigated. While the compound shows excellent stability under normal handling conditions, proper laboratory safety protocols should always be followed. Recent life cycle assessment studies have focused on optimizing its production processes to minimize environmental impact, reflecting the chemical industry's broader commitment to green chemistry principles and sustainable development goals.

Future research directions for 5-(3,5-Dichlorophenyl)picolinic acid are likely to focus on expanding its applications in biomedical engineering and smart materials. The compound's ability to coordinate with metal ions suggests potential uses in molecular electronics and catalysis, areas that are currently receiving substantial research funding worldwide. Additionally, its structural features make it an interesting candidate for developing new fluorescent probes and sensor materials, applications that align well with current trends in diagnostic technologies.

In conclusion, 5-(3,5-Dichlorophenyl)picolinic acid (CAS No. 1261980-57-7) represents a fascinating example of how carefully designed molecular structures can lead to compounds with diverse and valuable applications. Its significance in pharmaceutical research, agricultural chemistry, and materials science continues to grow, driven by both scientific curiosity and practical industrial needs. As research progresses, we can expect to see even more innovative uses for this versatile compound emerge, solidifying its position as an important tool in modern chemical science and technology.